1-benzyl-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
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Description
1-benzyl-3-(2-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H13FN2O2S and its molecular weight is 352.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Thieno[3,2-d]pyrimidine derivatives have been synthesized through various methods, demonstrating the chemical versatility and potential for modification to explore different biological activities. For instance, the synthesis of substituted thieno[2,3-d]pyrimidines involved treatments of diethane with ethyl cynoacetate in the presence of triethylamine, acetic acid, and DMF. The intermediate compounds were then processed further to create various derivatives, showcasing a broad range of chemical manipulations to achieve desired molecular structures (R. More et al., 2013).
Potential Biological Activities
- Antibacterial Evaluation : Synthesized thieno[2,3-d]pyrimidine derivatives were evaluated for their antibacterial properties, revealing the compound class's potential in developing new antibacterial agents. This indicates a significant interest in exploring these molecules for pharmaceutical applications (R. More et al., 2013).
- Biological Activity Studies : Thieno[3,2-d]pyrimidine derivatives, including the specific molecular structure of interest, have been investigated for their biological activities, such as their roles as adenosine kinase inhibitors, platelet aggregation inhibitors, and potential anticancer and antileukemia agents. These studies highlight the therapeutic potential of thieno[3,2-d]pyrimidine derivatives in treating various diseases (A. El-Gazzar et al., 2006).
Properties
IUPAC Name |
1-benzyl-3-(2-fluorophenyl)-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN2O2S/c20-14-8-4-5-9-15(14)22-18(23)17-16(10-11-25-17)21(19(22)24)12-13-6-2-1-3-7-13/h1-11,17H,12H2/q+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEHXXVLPUPIFRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[N+]2=C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN2O2S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.